Resorcinol, 5-methyl-2,4,6-trichloro-

• CAS No.: 63992-62-1
• Molecular Formula: C7H5Cl3O2
• Molecular Weight: 227.5 g/mol
• IUPAC Name: 2,4,6-trichloro-5-methylbenzene-1,3-diol
• InChI: InChI=1S/C7H5Cl3O2/c1-2-3(8)6(11)5(10)7(12)4(2)9/h11-12H,1H3
• InChI Key: ADPSWGPDSRWGHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Cl)O)Cl)O)Cl

Description

Resorcinol, 5-methyl-2,4,6-trichloro- (IUPAC: 2,4,6-trichloro-5-methylbenzene-1,3-diol; molecular formula C₇H₅Cl₃O₂) is a chlorinated derivative of resorcinol (C₆H₆O₂), featuring three chlorine substituents at positions 2, 4, and 6, and a methyl group at position 5 on the aromatic ring. Its SMILES notation, CC1=C(C(=C(C(=C1Cl)O)Cl)O)Cl, highlights the structural arrangement of substituents .

Biological Activity

Resorcinol, 5-methyl-2,4,6-trichloro- (often referred to as TCMR) is a chlorinated derivative of resorcinol that has garnered attention for its potential biological activities. This compound is primarily studied for its effects on human health and the environment, particularly in relation to its toxicity and endocrine-disrupting properties.

• Molecular Formula : C7H4Cl3O2
• Molecular Weight : 227.47 g/mol
• CAS Number : 87-40-1

Biological Activity Overview

Research indicates that TCMR exhibits various biological activities, including:

• Antimicrobial Properties : TCMR has shown effectiveness against a range of bacteria and fungi, making it a candidate for use in antimicrobial applications.
• Endocrine Disruption : Studies have demonstrated that TCMR can interfere with endocrine functions, potentially leading to reproductive and developmental issues in exposed organisms. This is particularly concerning given its presence in certain pesticides and industrial chemicals .
• Toxicity : In animal studies, TCMR has been associated with adverse effects such as embryotoxicity at high doses. For instance, a study involving rats showed no significant embryotoxic effects at doses up to 500 mg/kg body weight during gestation .

Case Studies

• Endocrine Disruption in Aquatic Species
  • A study evaluated the impact of TCMR on the reproductive health of fish species exposed to contaminated water. The findings indicated altered hormone levels and reproductive behaviors, suggesting significant endocrine disruption .
• Toxicological Assessment in Mammals
  • Research involving oral administration of TCMR to rodents revealed dose-dependent toxicity, with higher concentrations leading to liver and kidney damage. Histopathological examinations confirmed cellular degeneration in these organs .

Antimicrobial Activity

A series of experiments assessed the antimicrobial efficacy of TCMR against various pathogens. The results are summarized in the following table:

Pathogen	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Candida albicans	64 µg/mL

These findings indicate that TCMR possesses significant antimicrobial properties, particularly against Gram-positive bacteria.

Endocrine Disruption Mechanism

The mechanism by which TCMR disrupts endocrine function was investigated through molecular docking studies. These studies revealed that TCMR binds to estrogen receptors with a binding affinity comparable to known endocrine disruptors. This interaction may lead to altered gene expression related to reproductive health.

Comparison with Similar Compounds

Table 1: Key Properties Comparison

Property	Resorcinol	5-Methyl-2,4,6-trichloro-resorcinol
Molecular Formula	C₆H₆O₂	C₇H₅Cl₃O₂
Molecular Weight (g/mol)	110.1	226.94
Boiling Point (°C)	277	Not reported
Key Applications	Adhesives, dermatology	Hypothetical: Antimicrobials, polymers

Comparison with Catechol (Structural Isomer)

Catechol (1,2-dihydroxybenzene) and resorcinol (1,3-dihydroxybenzene) are positional isomers with distinct chemical behaviors :

• Oxidation Tendency: Catechol’s adjacent hydroxyl groups facilitate rapid enzymatic or electrochemical oxidation, forming reactive quinones. Resorcinol’s meta-hydroxyls resist such oxidation, favoring polymerization instead .
• Biological Activity: Catechol derivatives (e.g., dopamine) are critical in neurotransmission. Resorcinol derivatives exhibit keratolytic and antiseptic properties, utilized in acne treatments .
• Chlorinated Derivatives: Chlorinated catechols (e.g., 4-chlorocatechol) are studied for toxicity and environmental persistence. The trichloro-resorcinol derivative’s stability may similarly raise environmental concerns, though its bioactivity remains unexplored .

Comparison with 14-Hydroxysalicylic Acid

14-Hydroxysalicylic acid combines resorcinol and salicylic acid moieties, serving as a dye/pharmaceutical intermediate :

• Functionality: Unlike the fully substituted trichloro-resorcinol, 14-hydroxysalicylic acid retains phenolic hydroxyl groups, enabling protein precipitation and antimicrobial action.
• Safety Considerations : Both compounds underscore the need for precise identification of intermediates with similar structures but divergent properties (e.g., toxicity, reactivity) .

Table 2: Functional Group Influence

Compound	Key Functional Groups	Potential Use
5-Methyl-2,4,6-trichloro-resorcinol	–Cl, –CH₃, –OH	Antimicrobials, flame retardants
14-Hydroxysalicylic acid	–COOH, –OH	Dyes, antipyretics

Q & A

Q. What are the critical safety protocols for handling halogenated resorcinol derivatives like 5-methyl-2,4,6-trichloro-resorcinol in laboratory settings?

• Methodological Answer : Researchers must use chemical-resistant gloves (e.g., JIS T 8116 standard), protective eyewear (JIS T 8147), and dust masks (JIS T 8151) to prevent dermal/ocular exposure. Store the compound away from strong oxidizers, extreme temperatures, and light, as photodegradation may produce hazardous byproducts (e.g., CO, CO₂) . Emergency procedures include using inert materials (e.g., sand, soda ash) to contain spills and avoiding water to prevent contamination .

Q. How can researchers design experiments to evaluate the thermal and photochemical stability of 5-methyl-2,4,6-trichloro-resorcinol?

• Methodological Answer : Conduct controlled stability studies under varying light intensities (UV/visible spectrum) and temperatures (25–60°C). Monitor degradation via HPLC or GC-MS, referencing resorcinol’s thermodynamic data (e.g., ΔfH°gas = -284.7 kJ/mol) to infer reaction pathways . Use dark controls and light-exposed samples to isolate photolytic effects .

Q. What analytical techniques are suitable for quantifying halogenated resorcinol derivatives in biological matrices?

• Methodological Answer : High-performance liquid chromatography (HPLC) with UV detection is recommended, as validated for resorcinol in plasma/urine (linear range: 0–10 μg/mL, LOD: 0.5 μg/mL). Optimize extraction using solid-phase methods (recovery: 87.6–98.3%) and calibrate with spiked matrices to account for matrix effects .

Advanced Research Questions

Q. How should researchers resolve contradictions in acute toxicity data for chlorinated resorcinol derivatives across studies?

• Methodological Answer : Discrepancies (e.g., oral toxicity Category 3 vs. 4 ) may arise from differences in purity, administration routes, or test species. Perform dose-response studies using OECD Guideline 423 (acute oral toxicity), ensuring compound characterization via NMR/mass spectrometry. Compare results with EFSA/NTP datasets to contextualize findings .

Q. What mechanisms underlie the environmental toxicity of 5-methyl-2,4,6-trichloro-resorcinol in aquatic ecosystems?

• Methodological Answer : Assess aquatic toxicity using OECD Test No. 202 (Daphnia magna acute immobilization) and Test No. 201 (algae growth inhibition). Measure bioaccumulation potential via octanol-water partition coefficients (log Kow) and correlate with structural analogs (e.g., chloroxylenol ). Monitor degradation products (e.g., chlorinated phenols) for secondary toxicity .

Q. How can computational modeling predict the reactivity of 5-methyl-2,4,6-trichloro-resorcinol with biological macromolecules?

• Methodological Answer : Use density functional theory (DFT) to calculate electrophilic sites prone to nucleophilic attack (e.g., –Cl groups). Molecular docking studies can simulate interactions with enzymes like cytochrome P450. Validate predictions with in vitro assays (e.g., Ames test for mutagenicity ).

Q. What strategies improve the reproducibility of synthetic protocols for halogenated resorcinol derivatives?

• Methodological Answer : Document reaction conditions rigorously (e.g., solvent purity, catalyst ratios, temperature gradients). Use inline spectroscopy (FTIR/Raman) to monitor intermediates. Include raw data (e.g., NMR spectra, chromatograms) in appendices to enable replication . Cross-reference synthetic steps with resorcinol derivatization literature .

Methodological Notes

• Data Contradictions : Always contextualize findings using standardized protocols (e.g., OECD, ISO) and report detailed experimental conditions (e.g., humidity, light exposure) .
• Advanced Instrumentation : Pair traditional methods (HPLC) with emerging techniques like high-resolution mass spectrometry (HRMS) to identify trace degradation products .
• Ethical Compliance : Align toxicity studies with institutional review boards (IRBs) and regulatory frameworks (e.g., REACH, GHS) .